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Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657

Essential Safety and Handling Guide for H-N-Me-
DL-Ala-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for H-
N-Me-DL-Ala-OH (N-Methyl-DL-alanine). Given that some sources do not classify this
chemical as hazardous while others advise caution based on related compounds, a prudent
approach to handling is recommended.[1][2][3] Always consult your institution's Environmental
Health and Safety (EHS) department for specific guidance.[1]

Hazard Assessment and Personal Protective
Equipment (PPE)

While some Safety Data Sheets (SDS) state that H-N-Me-DL-Ala-OH is not a hazardous
substance, it is best practice to handle it with care, particularly in powder form, to avoid dust
formation and inhalation.[2][3][4] The following PPE is recommended as a minimum standard.
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Protection Type Recommended Equipment Purpose

) Tightly fitting safety goggles or Protects against splashes and
Eye/Face Protection ) ] )
face shield.[1][4] airborne particles.

) Chemically resistant gloves ) ]
Hand Protection o Prevents direct skin contact.
(e.qg., nitrile rubber).[1][4]

] Laboratory coat, long pants, Protects skin from accidental
Body Protection
and closed-toe shoes.[1] exposure.

] Required when handling fine
. _ NIOSH-approved respirator
Respiratory Protection ] ) ] powders or when dust may be
with a particulate filter.[1]
generated.

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of H-N-Me-DL-Ala-OH and
ensure laboratory safety.

Step-by-Step Handling Protocol:

« Ventilation: Always handle H-N-Me-DL-Ala-OH in a well-ventilated area, preferably within a
chemical fume hood, especially when dealing with the solid powder.[1][3][4]

¢ Avoid Dust: Minimize the formation of dust and aerosols during handling.[3][4]
e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[3][4] Wash hands thoroughly
after handling.

o Solution Preparation: If preparing a stock solution with water, it is recommended to filter and
sterilize it with a 0.22 um filter before use.[5]
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Workflow for handling H-N-Me-DL-Ala-OH.
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Storage Conditions:
o Container: Keep containers tightly closed.[3][4][6]
e Environment: Store in a dry, cool, and well-ventilated place.[3][4][6]

 Stability: For long-term stability of stock solutions, store at -20°C for up to one month or
-80°C for up to six months, sealed and away from moisture.[5][7]

Disposal Plan

Treat all H-N-Me-DL-Ala-OH waste as potentially hazardous chemical waste to ensure safe
disposal.

Step-by-Step Disposal Protocol:

e Segregation: Do not mix H-N-Me-DL-Ala-OH waste with other chemical waste streams
unless explicitly permitted by your institution's EHS department.[1]

e Containment:

o Solid Waste: Carefully sweep residual powder and contaminated items (e.g., weigh boats,
filter paper) into a clearly labeled, sealable, and chemically compatible waste container.[1]

o Liquid Waste: Collect solutions in a suitable, sealed container.

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"H-N-Me-DL-Ala-OH," the approximate quantity, and the date of accumulation.[1]

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area, away from incompatible materials.[1]

e Pickup: Contact your institution's EHS department to arrange for hazardous waste pickup
and disposal, providing them with all necessary information.[1]
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Disposal workflow for H-N-Me-DL-Ala-OH waste.

Emergency First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][4]

Skin Contact

Immediately wash off with soap and plenty of

water.[2][4] Remove contaminated clothing.[2]

Seek medical attention if symptoms occur.[3]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[2][3][4]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2][4] Never give anything by mouth to

an unconscious person. Call a doctor or Poison

Control Center immediately.[2][4]

Physicochemical

Data

Property Value Reference
Molecular Formula CaHsNO2 [2]
Molecular Weight 103.12 g/mol [2][6]
Appearance White crystalline powder [6]

Melting Point ~295-299 °C (decomposes) [8]

Solubility in Water

Approx. 50 g/100 mL

[8]

Solubility in Methanol

Slightly soluble

[8]

Storage Class

11 (Combustible Solids)
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Experimental Protocol: Recrystallization for
Purification

This is a general protocol for purifying crude N-Methyl-DL-alanine and may require
optimization.

Materials:

e Crude N-Methyl-DL-alanine

» Deionized water

e Methanol

o Activated charcoal (optional)

» Erlenmeyer flasks, hot plate, stir bar, Buchner funnel, filter paper, vacuum flask
» Desiccator

Procedure:

» Dissolution: In a fume hood, dissolve the crude N-Methyl-DL-alanine in a minimal amount of
deionized water in an Erlenmeyer flask. Gently warm and stir the mixture on a hot plate until
all the solid dissolves.[8]

o Decolorization (Optional): If the solution is colored, remove it from the heat and add a small
amount of activated charcoal. Swirl the flask for a few minutes to allow the charcoal to
adsorb impurities.[8]

» Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter
paper into a clean Erlenmeyer flask. This step removes insoluble impurities and activated
charcoal if used.[8]

» Precipitation: To the hot filtrate, slowly add methanol at a volume approximately five times
that of the water used for dissolution. The solution may become slightly cloudy.[8]
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o Crystallization: Cover the flask and allow it to cool slowly to room temperature. For larger
crystals, ensure the cooling process is slow. Once at room temperature, place the flask in a
refrigerator (0—4 °C) overnight to maximize crystal formation.[8]

« |solation: Collect the crystals by vacuum filtration using a Bichner funnel.[8]

» Drying: Dry the purified crystals in a desiccator under a vacuum to remove any residual
solvent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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